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Compound of Interest

Compound Name: Oracon

CAS No.: 8015-19-8

Cat. No.: B1217850

Get Quote

For researchers, scientists, and drug development professionals, the integrity of their work and

the safety of their laboratory environment are paramount. The proper disposal of

pharmaceutical compounds like Oracon, a combination of the synthetic estrogen

Ethinylestradiol and the progestin Dimethisterone, is a critical component of responsible

laboratory practice. Adherence to established disposal protocols not only ensures a safe

workspace but also prevents the release of potent, environmentally persistent compounds into

ecosystems.

Oracon's active ingredients are classified as hazardous due to their potential carcinogenic and

reproductive toxicity, as well as their acute and chronic toxicity to aquatic life. Improper disposal

can lead to the contamination of water systems, posing a significant threat to wildlife.

Therefore, Oracon and any materials contaminated with it must be managed as hazardous

pharmaceutical waste.

Quantitative Data on Oracon Components
The following tables summarize the key hazard information for the active components of

Oracon, Ethinylestradiol and Dimethisterone. This data is essential for a comprehensive
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understanding of the risks associated with these compounds and underscores the necessity for

stringent disposal procedures.

Table 1: Hazard Summary for Ethinylestradiol

Hazard Classification GHS Category Hazard Statement

Carcinogenicity Category 2 Suspected of causing cancer

Reproductive Toxicity Category 1A
May damage fertility or the

unborn child

Acute Aquatic Toxicity Category 1 Very toxic to aquatic life

Chronic Aquatic Toxicity Category 1
Very toxic to aquatic life with

long lasting effects

Table 2: Hazard Summary for Dimethisterone

Hazard Classification GHS Category Hazard Statement

Reproductive Toxicity Category 1A
May damage fertility or the

unborn child

Carcinogenicity Category 1B May cause cancer

Effects on or via lactation -
May cause harm to breast-fed

children

Aquatic Toxicity -
Very toxic to aquatic life with

long lasting effects

Standard Operating Procedure for Oracon Disposal
This step-by-step protocol provides guidance for the safe and compliant disposal of Oracon
and associated contaminated materials in a laboratory setting.

Personal Protective Equipment (PPE)
Before handling Oracon waste, ensure the following PPE is worn:
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Gloves: Nitrile or other chemically resistant gloves.

Eye Protection: Safety glasses with side shields or goggles.

Lab Coat: A standard laboratory coat to protect from skin contact.

Waste Segregation and Collection
Solid Waste:

Place all solid Oracon waste, including unused or expired tablets, and heavily

contaminated items (e.g., weighing papers, contaminated gloves, bench paper) into a

designated, leak-proof, and clearly labeled hazardous waste container.

Do not mix with non-hazardous laboratory trash.

Liquid Waste:

If Oracon has been dissolved in a solvent, collect the solution in a compatible, sealed, and

labeled hazardous waste container.

Do not dispose of solutions containing Oracon down the drain.

Sharps:

Any sharps (e.g., needles, syringes, broken glass) contaminated with Oracon must be

disposed of in a designated sharps container that is also labeled as hazardous

pharmaceutical waste.

Container Labeling
Proper labeling is crucial for regulatory compliance and safe handling. The hazardous waste

container must be labeled with the following information:

The words "Hazardous Waste"

The full chemical names of the contents (Ethinylestradiol, Dimethisterone) and any solvents.

The approximate concentration of each component.
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The date the waste was first added to the container (accumulation start date).

The name and contact information of the generating laboratory or researcher.

Storage
Store the sealed and labeled hazardous waste container in a designated satellite

accumulation area within the laboratory.

This area should be secure, away from general laboratory traffic, and clearly marked.

Ensure the storage area has secondary containment to prevent the spread of any potential

leaks.

Disposal
Arrange for the collection and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal

contractor.

Follow all institutional and local regulations for scheduling a waste pickup.

Do not attempt to dispose of the hazardous waste through regular trash or other non-

compliant methods.

Disposal Workflow Diagram
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Oracon Disposal Workflow

1. Don Personal Protective Equipment (PPE)

2. Segregate Oracon Waste

Solid Waste (Tablets, Contaminated Items) Liquid Waste (Solutions) Sharps (Needles, Glassware)

3. Place in Designated Hazardous Waste Container

4. Label Container Correctly

5. Store in Satellite Accumulation Area

6. Arrange for Professional Disposal via EHS

Click to download full resolution via product page

Caption: A logical workflow for the proper disposal of Oracon waste in a laboratory setting.
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Experimental Protocol: Detection of Ethinylestradiol
in Wastewater
The following is a generalized protocol for the detection of Ethinylestradiol in wastewater, which

can be adapted to assess the environmental impact of improper disposal. This protocol is for

informational purposes and should be conducted by trained analytical chemists in a suitably

equipped laboratory.

Objective:
To quantify the concentration of Ethinylestradiol in a wastewater sample using High-

Performance Liquid Chromatography with Fluorescence Detection (HPLC-FLD).

Materials:
Wastewater sample

Ethinylestradiol analytical standard

Methanol (HPLC grade)

Acetonitrile (HPLC grade)

Ultrapure water

Solid-phase extraction (SPE) cartridges (e.g., C18)

HPLC system with a fluorescence detector

Analytical balance

Volumetric flasks and pipettes

Filtration apparatus with 0.45 µm filters

Methodology:
Standard Preparation:
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Prepare a stock solution of Ethinylestradiol in methanol at a concentration of 1 mg/mL.

Perform serial dilutions of the stock solution to create a series of calibration standards at

concentrations ranging from 1 ng/mL to 100 ng/mL.

Sample Preparation (Solid-Phase Extraction):

Filter the wastewater sample through a 0.45 µm filter to remove particulate matter.

Condition the SPE cartridge by passing methanol followed by ultrapure water through it.

Load a known volume of the filtered wastewater sample onto the SPE cartridge.

Wash the cartridge with ultrapure water to remove interfering substances.

Elute the Ethinylestradiol from the cartridge using methanol or another suitable organic

solvent.

Evaporate the eluent to dryness under a gentle stream of nitrogen and reconstitute the

residue in a known small volume of the mobile phase.

HPLC-FLD Analysis:

Set up the HPLC system with a suitable C18 column and a mobile phase typically

consisting of a mixture of acetonitrile and water.

Set the fluorescence detector to an excitation wavelength of approximately 280 nm and an

emission wavelength of approximately 310 nm.

Inject the prepared calibration standards to generate a calibration curve.

Inject the prepared wastewater sample extract.

Identify and quantify the Ethinylestradiol peak in the sample chromatogram by comparing

its retention time and peak area to those of the calibration standards.

Data Analysis:
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Use the calibration curve to calculate the concentration of Ethinylestradiol in the prepared

sample extract.

Account for the pre-concentration factor from the SPE step to determine the final

concentration of Ethinylestradiol in the original wastewater sample.

Logical Relationship Diagram for Hazard and
Disposal
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Relationship between Oracon's Hazards and Disposal Requirements

Hazard Identification

Disposal Protocol

Oracon Components:
- Ethinylestradiol
- Dimethisterone

Hazardous Properties:
- Carcinogenicity

- Reproductive Toxicity
- Aquatic Toxicity

Possess

Classification as
Hazardous Pharmaceutical Waste

Mandates

Segregation and Containment

Proper Labeling

Licensed Hazardous Waste Disposal

Click to download full resolution via product page
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Caption: The hazardous properties of Oracon's components necessitate its classification and

disposal as hazardous pharmaceutical waste.

To cite this document: BenchChem. [Safeguarding Research and the Environment: Proper
Disposal of Oracon]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1217850/docs#safeguarding-research-and-the-
environment-proper-disposal-of-oracon]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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